Cas no 2168835-10-5 (4-(1-aminobutyl)-2-bromo-5-methylphenol)

• Product Name: 4-(1-aminobutyl)-2-bromo-5-methylphenol
• CAS No: 2168835-10-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6084653
• PubChem ID: 165519102
• Update Time: 2025-05-20

4-(1-aminobutyl)-2-bromo-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminobutyl)-2-bromo-5-methylphenol
• 2168835-10-5
• EN300-1277282

• Inchi： 1S/C11H16BrNO/c1-3-4-10(13)8-6-9(12)11(14)5-7(8)2/h5-6,10,14H,3-4,13H2,1-2H3
• InChI Key： HLIKRYDYKVXTSF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)C(CCC)N)O

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-aminobutyl)-2-bromo-5-methylphenol

Introduction to 4-(1-aminobutyl)-2-bromo-5-methylphenol (CAS No. 2168835-10-5)

4-(1-aminobutyl)-2-bromo-5-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2168835-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenolic class of molecules, characterized by its aromatic ring structure modified with various functional groups. The presence of both bromine and amine substituents on the benzene ring imparts unique chemical properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for drug development.

The molecular structure of 4-(1-aminobutyl)-2-bromo-5-methylphenol consists of a phenol core substituted with a bromine atom at the 2-position, a methyl group at the 5-position, and a butylamine chain attached to the 4-position. This specific arrangement of functional groups enhances its reactivity and makes it suitable for various chemical transformations. The bromine atom, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, and modifications to their structure can fine-tune these activities. The compound 4-(1-aminobutyl)-2-bromo-5-methylphenol represents an advanced scaffold that combines the pharmacophoric elements of both phenols and amines. The amine group not only contributes to hydrogen bonding interactions but also allows for further derivatization into more complex pharmacological entities.

One of the most compelling aspects of 4-(1-aminobutyl)-2-bromo-5-methylphenol is its potential application in the synthesis of bioactive molecules. Researchers have explored its utility in generating novel derivatives with enhanced binding affinity and selectivity towards biological targets. For instance, the combination of a brominated phenol with an aminoalkyl chain can facilitate the development of small-molecule inhibitors or modulators of enzyme activity. Such compounds are particularly relevant in therapeutic areas where precise targeting is crucial.

Recent studies have highlighted the role of halogenated phenols in medicinal chemistry. The presence of bromine atoms not only enhances lipophilicity but also provides a site for metabolic stability and bioavailability optimization. Additionally, the butylamine moiety can be further functionalized to introduce additional pharmacological properties. For example, alkylation or acylation reactions on the amine group can lead to amides or esters, which are common motifs in drug molecules.

The synthesis of 4-(1-aminobutyl)-2-bromo-5-methylphenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-functionalized phenols followed by nucleophilic substitution with 1-aminobutane derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce additional substituents with high efficiency.

In terms of applications, 4-(1-aminobutyl)-2-bromo-5-methylphenol has shown promise in preclinical studies as a precursor for drug candidates targeting various diseases. Its structural features make it suitable for designing molecules that interact with biological receptors or enzymes involved in metabolic pathways. For example, derivatives of this compound have been investigated for their potential role in modulating inflammatory responses or inhibiting key enzymes implicated in cancer progression.

The pharmaceutical industry continues to explore novel scaffolds like 4-(1-aminobutyl)-2-bromo-5-methylphenol to discover next-generation therapeutics. The ability to modify its structure allows researchers to fine-tune its pharmacokinetic and pharmacodynamic properties, ultimately leading to more effective treatments. As synthetic methodologies advance, the accessibility of such compounds is expected to increase, fostering further innovation in drug discovery.

From a chemical biology perspective, 4-(1-aminobutyl)-2-bromo-5-methylphenol serves as an excellent tool for studying molecular interactions. Its well-defined structure allows researchers to probe binding mechanisms using spectroscopic techniques such as NMR spectroscopy or X-ray crystallography. These studies not only provide insights into how the compound interacts with biological targets but also inform future design strategies for improved efficacy.

The environmental impact of synthesizing and using 4-(1-aminobutyl)-2-bromo-5-methylphenol is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, exploring biodegradable derivatives could enhance sustainability while maintaining biological activity.

In conclusion,4-(1-aminobutyl)-2-bromo-5-methylphenol (CAS No. 2168835-10-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with tailored properties. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative drug design approaches.